1,2-Ethanediamine, N'-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride

• CAS No.: 85603-05-0
• Molecular Formula: C17H30Cl2N2
• Molecular Weight: 333.3 g/mol
• IUPAC Name: N-(4-cyclopentylphenyl)-N',N'-diethylethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C17H28N2.2ClH/c1-3-19(4-2)14-13-18-17-11-9-16(10-12-17)15-7-5-6-8-15;;/h9-12,15,18H,3-8,13-14H2,1-2H3;2*1H
• InChI Key: XIDSGLLQUYRZGG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=CC=C(C=C1)C2CCCC2.Cl.Cl

Description

1,2-Ethanediamine, N’-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride is a chemical compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Ethanediamine, N’-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride involves multiple steps. The starting materials typically include 1,2-ethanediamine and 4-cyclopentylphenyl derivatives. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process may include purification steps such as crystallization or distillation to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

1,2-Ethanediamine, N’-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reaction conditions may vary depending on the desired product and the specific reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce a variety of oxygenated compounds, while reduction may yield hydrogenated derivatives.

Scientific Research Applications

1,2-Ethanediamine, N’-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be used in biological studies to understand its effects on different biological systems.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 1,2-Ethanediamine, N’-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1,2-Ethanediamine, N’-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride include other ethanediamine derivatives and cyclopentylphenyl compounds. These compounds may have similar structures but different properties and applications.

Uniqueness

The uniqueness of 1,2-Ethanediamine, N’-(4-cyclopentylphenyl)-N,N-diethyl-, dihydrochloride lies in its specific structure and the resulting properties. This makes it valuable for specific applications where other similar compounds may not be as effective.